Cas no 803733-10-0 (BENZONITRILE, 4-[3-OXO-3-PHENYL-1-(1H-PYRROL-2-YLCARBONYL)PROPYL]-)

• Product name: BENZONITRILE, 4-[3-OXO-3-PHENYL-1-(1H-PYRROL-2-YLCARBONYL)PROPYL]-
• CAS No: 803733-10-0
• MF: C₂₁H₁₆N₂O₂
• MW: 328.363945007324
• CID: 3396927

BENZONITRILE, 4-[3-OXO-3-PHENYL-1-(1H-PYRROL-2-YLCARBONYL)PROPYL]- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 4-[3-OXO-3-PHENYL-1-(1H-PYRROL-2-YLCARBONYL)PROPYL]-

• Inchi： 1S/C21H16N2O2/c22-14-15-8-10-16(11-9-15)18(21(25)19-7-4-12-23-19)13-20(24)17-5-2-1-3-6-17/h1-12,18,23H,13H2
• InChI Key： CHCSORHFMPLDTO-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(C(C2=CC=CN2)=O)CC(=O)C2=CC=CC=C2)C=C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Melting Point: 170 °C(Solv: ethanol (64-17-5))
• Boiling Point: 589.7±50.0 °C(Predicted)
• pka: 14.98±0.50(Predicted)